Cas no 2742653-81-0 (3-Ethyl-2-methoxypentan-1-amine hydrochloride)

• Product name: 3-Ethyl-2-methoxypentan-1-amine hydrochloride
• CAS No: 2742653-81-0
• MF: C₈H₂₀ClNO
• MW: 181.703501701355
• CID: 5989051
• PubChem ID: 165693391

3-Ethyl-2-methoxypentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37158810
• 3-ethyl-2-methoxypentan-1-amine hydrochloride
• Z5421620392
• 2742653-81-0
• 3-Ethyl-2-methoxypentan-1-amine hydrochloride

• Inchi： 1S/C8H19NO.ClH/c1-4-7(5-2)8(6-9)10-3;/h7-8H,4-6,9H2,1-3H3;1H
• InChI Key： BMYKMDDOAWHBIC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CN)C(CC)CC

Computed Properties

• Exact Mass: 181.1233420g/mol
• Monoisotopic Mass: 181.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 71.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Ethyl-2-methoxypentan-1-amine hydrochloride

Comprehensive Overview of 3-Ethyl-2-methoxypentan-1-amine hydrochloride (CAS No. 2742653-81-0)

3-Ethyl-2-methoxypentan-1-amine hydrochloride (CAS No. 2742653-81-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, is increasingly being explored for its potential applications in drug development and biochemical studies. The growing interest in amine derivatives and hydrochloride salts has positioned this compound as a subject of rigorous scientific inquiry.

The molecular formula of 3-Ethyl-2-methoxypentan-1-amine hydrochloride reflects its complex yet functional design, combining an ethyl group, a methoxy substituent, and an amine functionality. Such structural features are often associated with enhanced bioavailability and reactivity, making this compound a valuable candidate for medicinal chemistry applications. Researchers are particularly interested in its potential role as a building block for more complex molecules, especially in the development of novel therapeutics.

In recent years, the demand for custom synthesis and high-purity compounds has surged, driven by advancements in precision medicine and biotechnology. 3-Ethyl-2-methoxypentan-1-amine hydrochloride aligns with these trends, as its synthesis and purification processes are optimized to meet the stringent requirements of modern research. The compound's solubility profile and stability under various conditions further enhance its utility in laboratory settings.

One of the most frequently asked questions about 3-Ethyl-2-methoxypentan-1-amine hydrochloride revolves around its mechanism of action and potential biological targets. While detailed pharmacological data is still under investigation, preliminary studies suggest that its amine moiety may interact with specific enzyme systems or receptor proteins. This has sparked discussions about its possible applications in neurological research and metabolic studies, areas that are currently at the forefront of scientific exploration.

The compound's CAS No. 2742653-81-0 serves as a critical identifier in global chemical databases, ensuring accurate referencing and regulatory compliance. As the scientific community continues to prioritize data transparency and reproducibility, the availability of such identifiers becomes indispensable. Furthermore, the inclusion of 3-Ethyl-2-methoxypentan-1-amine hydrochloride in commercial catalogs highlights its relevance to both academic and industrial researchers.

From a synthetic chemistry perspective, the compound's methoxy group and ethyl side chain offer intriguing possibilities for structural modification. These features are often leveraged to fine-tune the physicochemical properties of lead compounds, a practice that is central to drug discovery pipelines. The hydrochloride salt form also ensures improved handling and storage characteristics, addressing common challenges associated with amine-based compounds.

Environmental and sustainability considerations are increasingly influencing chemical research, and 3-Ethyl-2-methoxypentan-1-amine hydrochloride is no exception. Efforts to optimize its synthesis routes for green chemistry compliance are underway, reflecting the broader shift toward eco-friendly methodologies. This aligns with the growing consumer and regulatory demand for sustainable practices in the chemical industry.

In summary, 3-Ethyl-2-methoxypentan-1-amine hydrochloride (CAS No. 2742653-81-0) represents a compelling area of study with multifaceted applications. Its structural complexity, combined with its potential biological relevance, makes it a compound of interest for researchers aiming to address some of the most pressing challenges in modern science. As investigations continue, its role in advancing therapeutic innovation and chemical synthesis is expected to expand significantly.